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Compound of Interest

Compound Name:
2-Hydroxy-5-

(phenyldiazenyl)benzoic acid-d5

Cat. No.: B12419226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxy-5-
(phenyldiazenyl)benzoic acid-d5, a deuterated isotopologue of a molecule with relevance in

pharmaceutical research and development. This document details its molecular characteristics,

offers insights into its synthesis and potential experimental applications, and explores plausible

biological signaling pathways it may influence.

Core Molecular Data
2-Hydroxy-5-(phenyldiazenyl)benzoic acid and its deuterated form are of interest in various

research applications, including as analytical standards and tracers in metabolic studies. The

incorporation of deuterium atoms provides a valuable tool for mass spectrometry-based

quantification.

Molecular Weight and Physicochemical Properties
The fundamental properties of 2-Hydroxy-5-(phenyldiazenyl)benzoic acid and its d5

isotopologue are summarized below. The molecular weight of the deuterated compound is

calculated based on the substitution of five hydrogen atoms with deuterium.
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Property
2-Hydroxy-5-
(phenyldiazenyl)benzoic
acid

2-Hydroxy-5-
(phenyldiazenyl)benzoic
acid-d5

Molecular Formula C₁₃H₁₀N₂O₃ C₁₃H₅D₅N₂O₃

Molecular Weight 242.23 g/mol [1][2] ~247.26 g/mol

CAS Number 3147-53-3 Not available

Appearance Brown to dark brown solid[3] Not available

Melting Point 220.5 °C[3] Not available

Boiling Point 472.7 ± 40.0 °C (Predicted)[3] Not available

Density 1.30 ± 0.1 g/cm³ (Predicted)[3] Not available

pKa 2.71 ± 0.10 (Predicted)[3] Not available

Solubility

Slightly soluble in acetone,

aqueous base, and methanol.

[3]

Not available

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis and application of 2-Hydroxy-5-
(phenyldiazenyl)benzoic acid-d5 are not extensively published. However, based on

established organic chemistry principles and literature on related compounds, plausible

methodologies can be outlined.

Synthesis of 2-Hydroxy-5-(phenyldiazenyl)benzoic acid
The synthesis of the non-deuterated parent compound typically involves a diazo coupling

reaction. A generalized protocol is described below.

Experimental Protocol:

Diazotization of Aniline: Aniline is treated with a solution of sodium nitrite in the presence of a

strong acid (e.g., hydrochloric acid) at a low temperature (0-5 °C) to form a

benzenediazonium salt.
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Coupling Reaction: The resulting diazonium salt solution is then slowly added to a cooled

alkaline solution of salicylic acid. The diazonium salt couples with the salicylic acid at the 5-

position to form 2-Hydroxy-5-(phenyldiazenyl)benzoic acid.

Purification: The product precipitates out of the solution and can be collected by filtration,

followed by washing and recrystallization to achieve the desired purity.

Synthesis of 2-Hydroxy-5-(phenyldiazenyl)benzoic acid-
d5
The synthesis of the deuterated analogue would involve using a deuterated starting material. A

common strategy is to use aniline-d5.

Experimental Protocol:

Diazotization of Aniline-d5: Aniline-d5 is diazotized under the same conditions as the non-

deuterated aniline to form the corresponding d5-benzenediazonium salt.

Coupling Reaction: The d5-benzenediazonium salt is then coupled with salicylic acid as

described in the protocol above.

Purification: The resulting 2-Hydroxy-5-(phenyldiazenyl)benzoic acid-d5 is purified using

standard techniques such as filtration, washing, and recrystallization.

General methods for the deuteration of aromatic compounds often involve H-D exchange

reactions using heavy water (D₂O) under high temperature and pressure, sometimes with a

catalyst.[4] Flow synthesis methods using microwave technology are also being developed to

improve efficiency.[4]
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Synthesis Workflow
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Hypothetical Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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